Cas no 39647-11-5 (Cyclopentaneaceticacid, 3-oxo-2-pentyl-, methyl ester, (1R,2S)-)

• Product Name: Cyclopentaneaceticacid, 3-oxo-2-pentyl-, methyl ester, (1R,2S)-
• CAS No: 39647-11-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 298205
• PubChem ID: 1738122
• Update Time: 2025-04-19

Cyclopentaneaceticacid, 3-oxo-2-pentyl-, methyl ester, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-oxo-2-pentyl-, methyl ester, (1R,2S)-
• (+)-(1R,2S)-Methyl dihydrojasmonate
• (+)-9,10-Dihydro-7-isojasmonic acid methyl ester
• (+)-cis-Methyldihydrojasmonate
• cis-Dihydrojasmonicacid methyl ester
• cis-Methyl dihydrojasmonate
• Cyclopentaneaceticacid, 3-oxo-2-pentyl-, methyl ester, (1R-cis)-
• Methyl (+)-9,10-dihydro-7-isojasmonate
• (+-)-9,10-Dihydro-7-isojasmonate
• methyl dihydroepijasmonate
• 39647-11-5
• (+-)-9,10-Dihydro-7-isojasmonic acid methyl ester
• UNII-GUD0935N0R
• FEMA NO. 3408, (+)-CIS-
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester, (1R,2S)-
• (+-)-cis-Methyl dihydrojasmonate
• (+-)-(1R,2S)-methyl dihydrojasmonate
• (+)-CIS-METHYL DIHYDROJASMONATE
• METHYL DIHYDROJASMONATE, CIS-(+)-
• DTXSID80192755
• Q27279288
• GUD0935N0R
• cis-Dihydrojasmonic acid methyl ester
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester, (1R-cis)-
• (+)-9,10-DIHYDRO-7-ISOJASMONATE
• METHYL DIHYDROJASMONATE (+)-(1R,2S)-FORM
• cis-(+)-methyl dihydrojasmonate
• Methyl dihydrojasmonate, (+-)-cis-
• SCHEMBL1482739
• METHYL DIHYDROJASMONATE (+)-(1R,2S)-FORM [MI]
• methyl (+)-(1R)-cis-3-oxo-2-pentyl-1-cyclopentaneacetate
• FEMA No. 3408, (+-)-cis-
• KVWWIYGFBYDJQC-MNOVXSKESA-N
• Methyl (2-pentyl-3-oxocyclopentyl)acetate
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester
• Methyl (3-oxo-2-pentylcyclopentyl)acetate
• Methyl hydrojasmonate
• Methyl 3-oxo-2-pentylcyclopentaneacetate
• Hedione
• Kharismal
• Methyl trans-dihydrojasmonate
• Trans-(-)-hedione
• SMR000387079
• Methyl Dihydrojasmonate
• (+)-9,10-Dihydro-7-iso-jasmonic acid
• (-)-methyl dihydrojasmonate
• MLS002696002
• Dihydrojasmonic acid methyl ester
• FEMA 3408
• (1R,2R)-Methyl dihydrojasmonate
• Methyl (1R-trans)-3-oxo-2-pentylcyclopentaneacetate

• Inchi： 1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3/t10-,11+/m1/s1
• InChI Key： KVWWIYGFBYDJQC-MNOVXSKESA-N
• SMILES： O=C1CC[C@H](CC(=O)OC)[C@@H]1CCCCC

Computed Properties

• Exact Mass: 226.15696
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 46.53
• Specific Rotation: D20 +78°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids